Cas no 2219419-20-0 (3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2219419-20-0
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 6455764
• PubChem ID: 165606134
• Update Time: 2025-06-30

3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid
• 3-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid
• 2219419-20-0
• EN300-1708063

• Inchi： 1S/C14H21N3O4/c1-13(2,3)21-12(20)16-14(7-9(8-14)10(18)19)11-15-5-6-17(11)4/h5-6,9H,7-8H2,1-4H3,(H,16,20)(H,18,19)
• InChI Key： UKISIFPCDQWXTC-UHFFFAOYSA-N
• SMILES： OC(C1CC(C2=NC=CN2C)(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 295.15320616g/mol
• Monoisotopic Mass: 295.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2219419-20-0)

3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid, identified by its CAS number 2219419-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclobutane core, which is functionalized with both an amide group and a substituted imidazole moiety. The presence of these structural features makes it a promising candidate for further exploration in drug discovery and development.

The cyclobutane ring in this molecule contributes to its unique steric and electronic properties, which can be exploited to modulate biological activity. Specifically, the rigid cyclic structure can enhance binding affinity to target proteins, while the amide and imidazole functionalities provide opportunities for hydrogen bonding and electrostatic interactions. These characteristics are particularly relevant in the design of small-molecule inhibitors and modulators.

In recent years, there has been growing interest in the development of bioisosteres—molecules that retain similar biological activity but differ in their structural framework. The cyclobutane scaffold in 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid serves as an excellent bioisostere for larger rings such as piperazine or morpholine, which are commonly found in marketed drugs but may suffer from issues like poor solubility or metabolic instability. By replacing these larger rings with a cyclobutane, chemists can potentially improve pharmacokinetic properties while maintaining or even enhancing biological activity.

The (tert-butoxy)carbonylamino group attached to the cyclobutane ring is a protecting group commonly used in peptide synthesis and drug development. This functionality not only stabilizes the amine group during synthetic processes but also allows for controlled release or activation under specific conditions. Such protecting groups are essential in multi-step synthetic routes where selective modification of different functional groups is required.

The 1-methyl-1H-imidazol-2-yl substituent on the cyclobutane ring adds another layer of complexity to the molecule's interactions with biological targets. Imidazole derivatives are well-known for their ability to bind to metal ions and participate in hydrogen bonding, making them valuable motifs in drug design. The methyl substitution at the 1-position of the imidazole ring further modulates its electronic properties, potentially influencing both binding affinity and metabolic stability.

Recent advances in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Virtual screening methods, combined with molecular dynamics simulations, have been employed to evaluate the potential of 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid as a lead compound for various therapeutic applications. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a candidate for further investigation in treating chronic inflammatory diseases.

In addition to its potential as an enzyme inhibitor, this compound may also serve as a building block for more complex molecules through further functionalization. For instance, removal of the protecting group followed by introduction of additional substituents could yield derivatives with tailored properties for specific biological targets. Such strategies are commonly employed in medicinal chemistry to optimize potency, selectivity, and pharmacokinetic profiles.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid presents several challenges due to its complex structure. Key steps include the formation of the cyclobutane ring, introduction of the amide functionality, and incorporation of the imidazole moiety. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been utilized to achieve these transformations efficiently.

One particularly noteworthy aspect of this compound is its potential application in targeting neurological disorders. The combination of a cyclobutane scaffold and an imidazole ring has been observed in several bioactive molecules that interact with neurotransmitter receptors or ion channels. Preliminary studies suggest that derivatives of this compound may modulate receptor activity without significant off-target effects, offering a new approach to treating conditions such as epilepsy or cognitive disorders.

The pharmaceutical industry has increasingly recognized the importance of diversity-oriented synthesis (DOS), which aims to generate libraries of structurally diverse compounds for high-throughput screening. 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid exemplifies a molecule that could be generated through DOS approaches, providing a rich starting point for exploring new chemical space.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2219419-20-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—comprising a cyclobutane core functionalized with an amide group and a substituted imidazole moiety—make it an attractive candidate for further exploration as a lead compound or building block for novel therapeutics. As computational methods continue to advance and synthetic strategies become more sophisticated, compounds like this one will play an increasingly important role in addressing unmet medical needs.